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Bupirimate Profile and Known Efficacy

The table below summarizes the fundamental information about the fungicide bupirimate:

Aspect Details

General
Description

A pyrimidine fungicide with systemic, curative, and protectant action [1].

Primary Target
Disease

Powdery Mildew [1]. It is specifically used for controlling this disease in
cucumber cultivation [2].

Example
Applications

Apples; Pumpkins; Squash; Strawberry; Blackcurrant; Raspberry; Gooseberry;
Hops; Courgette; Ornamentals [1].

Mode of Action Acts as a nucleic acid synthesis inhibitor, specifically targeting adenosin-
deaminase [1].

Metabolite Converts to ethirimol (5-butyl-2-ethylamino-6-methylpyrimidin-4-ol), which is
also bioactive and monitored for residue assessments [2] [3].

Resistance
Classification

FRAC (Fungicide Resistance Action Committee) Code: 8 [1].
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Experimental Methodology for Residue Analysis

While data on comparative efficacy is limited, recent research provides detailed methodology for analyzing

bupirimate and its metabolite in crops, which is a critical part of efficacy and safety studies. The following

workflow visualizes a standard protocol for residue determination in cucumber samples, based on a 2025

study [2].

Key Experimental Details [2]:

Field Trials: Supervised trials were conducted in 12 representative regions across China,
following Good Agricultural Practices (GAP).

Extraction & Cleanup: The QuEChERS method was used, involving extraction with acidified
acetonitrile and cleanup with primary secondary amine (PSA) and graphitized carbon black (GCB)

sorbents to remove impurities.
Quantification: Analysis was performed using High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS).
Method Validation: The method demonstrated excellent recovery rates of 85–103% with relative

standard deviations (RSD) ≤ 4.8%, confirming its reliability for residue analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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